Cas no 1361526-84-2 (3-Methyl-5-(perchlorophenyl)-1-phenylpyrazole)
3-Methyl-5-(perchlorophenyl)-1-phenylpyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-5-(perchlorophenyl)-1-phenylpyrazole
-
- Inchi: 1S/C16H9Cl5N2/c1-8-7-10(23(22-8)9-5-3-2-4-6-9)11-12(17)14(19)16(21)15(20)13(11)18/h2-7H,1H3
- InChI Key: UROXJSZWLSGPKY-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1C1=CC(C)=NN1C1C=CC=CC=1)Cl)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 390
- XLogP3: 7.1
- Topological Polar Surface Area: 17.8
3-Methyl-5-(perchlorophenyl)-1-phenylpyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013028749-250mg |
3-Methyl-5-(perchlorophenyl)-1-phenylpyrazole |
1361526-84-2 | 97% | 250mg |
499.20 USD | 2021-06-22 | |
| Alichem | A013028749-500mg |
3-Methyl-5-(perchlorophenyl)-1-phenylpyrazole |
1361526-84-2 | 97% | 500mg |
815.00 USD | 2021-06-22 | |
| Alichem | A013028749-1g |
3-Methyl-5-(perchlorophenyl)-1-phenylpyrazole |
1361526-84-2 | 97% | 1g |
1,460.20 USD | 2021-06-22 |
3-Methyl-5-(perchlorophenyl)-1-phenylpyrazole Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 3-Methyl-5-(perchlorophenyl)-1-phenylpyrazole
Recent Advances in the Study of 3-Methyl-5-(perchlorophenyl)-1-phenylpyrazole (CAS: 1361526-84-2)
The compound 3-Methyl-5-(perchlorophenyl)-1-phenylpyrazole (CAS: 1361526-84-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the synthetic versatility of 3-Methyl-5-(perchlorophenyl)-1-phenylpyrazole, with researchers developing novel methodologies to optimize its production. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis route using palladium-catalyzed cross-coupling reactions, which significantly improved the scalability of the compound for industrial applications. The study also emphasized the compound's stability under various physiological conditions, making it a promising candidate for further pharmacological evaluation.
In terms of biological activity, preliminary in vitro studies have revealed that 3-Methyl-5-(perchlorophenyl)-1-phenylpyrazole exhibits potent inhibitory effects on specific kinase enzymes involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that the compound showed IC50 values in the nanomolar range against several key kinases, suggesting its potential as a lead compound for developing anti-inflammatory agents. Furthermore, molecular docking simulations indicated strong binding interactions with the active sites of these enzymes, providing a structural basis for its observed activity.
Another area of interest is the compound's potential application in oncology. A 2024 study published in Cancer Research explored the effects of 3-Methyl-5-(perchlorophenyl)-1-phenylpyrazole on cancer cell lines, revealing its ability to induce apoptosis in certain types of leukemia cells. The study identified the compound's mechanism of action, which involves the disruption of mitochondrial membrane potential and activation of caspase-dependent apoptotic pathways. These findings underscore the compound's potential as a chemotherapeutic agent, warranting further preclinical investigations.
Despite these promising results, challenges remain in the development of 3-Methyl-5-(perchlorophenyl)-1-phenylpyrazole as a therapeutic agent. Recent pharmacokinetic studies have indicated limited oral bioavailability, prompting researchers to explore prodrug strategies and formulation optimizations to enhance its delivery. Additionally, toxicity profiles need to be thoroughly evaluated to ensure safety for clinical use. Ongoing research is focused on addressing these limitations while expanding the compound's therapeutic potential.
In conclusion, 3-Methyl-5-(perchlorophenyl)-1-phenylpyrazole (CAS: 1361526-84-2) represents a promising scaffold in medicinal chemistry, with demonstrated biological activities in inflammation and oncology. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its potential application in drug development. The compound's unique structural features and versatile synthetic routes make it a valuable subject for future studies in the field.
1361526-84-2 (3-Methyl-5-(perchlorophenyl)-1-phenylpyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)